N-1-adamantyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)urea

• IUPAC Name: 1-(1-adamantyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)urea
• InChI: InChI=1S/C14H20N4OS/c1-8-17-18-13(20-8)15-12(19)16-14-5-9-2-10(6-14)4-11(3-9)7-14/h9-11H,2-7H2,1H3,(H2,15,16,18,19)
• InChI Key: UGFHXUKEMUPQLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)NC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C14H20N4OS
• Molecular Weight: 292.40 g/mol

Description

N-1-adamantyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)urea, also known as ADTU, is a chemical compound that has been studied for its potential applications in scientific research. ADTU is a urea derivative that has a unique structure, which makes it a promising candidate for various research applications. In

Mechanism of Action

The mechanism of action of N-1-adamantyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)urea as a CK2 inhibitor involves the binding of this compound to the ATP-binding site of CK2. This compound forms hydrogen bonds with the amino acid residues in the ATP-binding site, thereby preventing the binding of ATP and inhibiting CK2 activity. The mechanism of action of this compound as a fluorescent probe for amyloid fibrils involves the binding of this compound to the surface of amyloid fibrils through hydrophobic interactions. The binding of this compound to amyloid fibrils induces a conformational change in the molecule, resulting in the emission of fluorescence.
Biochemical and Physiological Effects:
This compound has been shown to selectively inhibit CK2 activity without affecting the activity of other kinases. This selectivity makes this compound a promising candidate for cancer research, as CK2 is overexpressed in various cancer types. This compound has also been shown to selectively bind to amyloid fibrils and emit fluorescence, making it a useful tool for the detection of these aggregates.

Advantages and Limitations for Lab Experiments

N-1-adamantyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)urea has several advantages for lab experiments. It is easy to synthesize and can be produced in good yields. This compound has also been shown to be selective for CK2 and amyloid fibrils, making it a useful tool for various research applications. However, there are some limitations to the use of this compound. Its fluorescence properties can be affected by the pH and ionic strength of the solution, which may limit its use in certain experimental conditions.

Future Directions

There are several future directions for research on N-1-adamantyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)urea. One area of research is the development of this compound derivatives that have improved properties, such as increased selectivity or enhanced fluorescence properties. Another area of research is the use of this compound as a tool for the detection of other protein aggregates, such as prions or tau proteins. Additionally, this compound could be used in combination with other inhibitors or probes to study complex biological processes. The potential applications of this compound in scientific research are vast, and further investigation is needed to fully explore its capabilities.
In conclusion, this compound is a promising compound that has potential applications in various scientific research areas. Its unique structure and properties make it a useful tool for the detection of protein aggregates and the inhibition of CK2 activity. Further research is needed to fully explore the capabilities of this compound and its derivatives.

Scientific Research Applications

N-1-adamantyl-N'-(5-methyl-1,3,4-thiadiazol-2-yl)urea has been studied for its potential applications in scientific research. One of the primary areas of research is its use as a selective inhibitor of protein kinase CK2. CK2 is a ubiquitous serine/threonine kinase that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound has been shown to selectively inhibit CK2 activity, making it a promising candidate for cancer research.
This compound has also been studied for its potential use as a fluorescent probe for the detection of amyloid fibrils. Amyloid fibrils are aggregates of misfolded proteins that are associated with various neurodegenerative diseases, including Alzheimer's and Parkinson's disease. This compound has been shown to selectively bind to amyloid fibrils and emit fluorescence, making it a useful tool for the detection of these aggregates.